Cas no 1806742-79-9 (Methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806742-79-9
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830469
• Update Time: 2025-07-31

Methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C9H7F3N2O6/c1-19-7(16)2-4-5(14(17)18)3-6(15)13-8(4)20-9(10,11)12/h3H,2H2,1H3,(H,13,15)
• InChI Key： XVIKFXCWXBTCHJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(N1)=O)[N+](=O)[O-])CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 0.5
• Topological Polar Surface Area: 110

Additional information on Methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-Hydroxy-4-Nitro-2-(Trifluoromethoxy)Pyridine-3-Acetate: A Comprehensive Overview

Methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate, with the CAS number 1806742-79-9, is a complex organic compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and acetate groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of trifluoromethoxy groups has been particularly beneficial due to their electron-withdrawing effects, which enhance the stability and reactivity of the molecule.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. For instance, studies have demonstrated that derivatives of methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate can serve as building blocks for constructing bioactive molecules with anti-inflammatory and anticancer properties.

In addition to its role in organic synthesis, this compound has also been investigated for its electronic properties. The combination of hydroxyl and nitro groups introduces significant electron-withdrawing effects, which can be exploited in designing functional materials for energy storage devices such as supercapacitors and batteries. Recent research has highlighted its potential as an electrode material due to its high capacitance and excellent cycling stability.

The environmental impact of synthesizing and using methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate has also been a topic of interest. Scientists have developed greener synthesis routes that minimize the use of hazardous reagents and reduce waste generation. These eco-friendly approaches align with the growing demand for sustainable chemical practices in the industry.

In conclusion, methyl 6-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806742-79-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.